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Compound of Interest

Compound Name: 1-Hexylallyl formate

Cat. No.: B15176363 Get Quote

Technical Guide: Physicochemical Properties of
Hexenyl Formate Isomers
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Analysis of the Physical Properties of C7H12O2 Formate Esters, with a

focus on Boiling Point and Density.

Introduction:

This technical guide addresses the inquiry regarding the physical properties of "1-Hexylallyl
formate." It is important to note that "1-Hexylallyl formate" is not a standard systematic name

in chemical nomenclature, and a search of chemical literature and databases did not yield any

data for a compound with this specific name. It is plausible that this name is a non-standard

reference to an isomer of hexenyl formate. The most likely structures corresponding to a

"hexylallyl" moiety would be isomers of hexenyl alcohol, which, when esterified with formic acid,

form hexenyl formate (C7H12O2).

This guide, therefore, provides a detailed overview of the physical properties of closely related

and structurally similar compounds, namely Hexyl formate and Allyl formate, to serve as a

valuable reference point. Furthermore, it outlines the standard experimental protocols for the

determination of boiling point and density for uncharacterized liquid organic compounds.
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Data Presentation: Physical Properties of Related
Formate Esters
To provide a comparative baseline, the following table summarizes the key physical properties

of hexyl formate (the saturated C6 analogue) and allyl formate (the C3 unsaturated parent

ester).

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL)

Hexyl formate C7H14O2 130.19 155-156 0.879 at 25°C

Allyl formate C4H6O2 86.09 83-85
0.910 - 0.930 at

25°C[1]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of boiling

point and density of liquid organic compounds.

Protocol 1: Determination of Boiling Point (Microscale
Method)
This method is suitable for small quantities of a liquid sample.

Apparatus:

Thiele tube or a similar heating apparatus (e.g., aluminum block heater)[2]

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heat source (e.g., Bunsen burner or hot plate)
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Liquid for heating bath (e.g., mineral oil or silicone oil)

Stand and clamp

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the fusion tube.[3]

A capillary tube, which has been sealed at one end, is inverted and placed into the fusion

tube with the open end submerged in the liquid.[2]

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.[3]

The entire assembly is then placed in a Thiele tube or an aluminum block heater.[4]

The apparatus is heated gently and uniformly.[2]

As the temperature rises, air trapped in the capillary tube will slowly be expelled. Upon

reaching the boiling point, a continuous and rapid stream of bubbles will emerge from the

open end of the capillary tube.[2]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.[5]

Protocol 2: Determination of Density using a
Pycnometer
This method provides a precise measurement of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a specific, known volume)
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Analytical balance

Thermometer

Water bath (for temperature control)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on

an analytical balance.

The pycnometer is then filled with the sample liquid. Care should be taken to avoid air

bubbles.

The filled pycnometer is placed in a temperature-controlled water bath until it reaches

thermal equilibrium (e.g., 25°C).

The volume is adjusted precisely to the calibration mark of the pycnometer, and any excess

liquid on the exterior is carefully wiped off.

The filled pycnometer is weighed again to determine the mass of the liquid.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[6]

Mandatory Visualization
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a novel or uncharacterized liquid organic compound.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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